N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-(3-methylphenyl)thiourea
• InChI: InChI=1S/C15H15FN2S/c1-11-3-2-4-14(9-11)18-15(19)17-10-12-5-7-13(16)8-6-12/h2-9H,10H2,1H3,(H2,17,18,19)
• InChI Key: HEUUEILDGDMXKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NCC2=CC=C(C=C2)F
• Molecular Formula: C15H15FN2S
• Molecular Weight: 274.4 g/mol

Description

N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea, also known as FBMT, is a chemical compound that has been extensively studied for its potential applications in scientific research. FBMT is a thiourea derivative that exhibits a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea is not fully understood, but it is believed to act as a competitive inhibitor of the TRPV1 ion channel. N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea binds to the channel and prevents the influx of calcium ions, which are responsible for pain sensation. N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea has also been reported to inhibit the activity of various enzymes, including carbonic anhydrase and acetylcholinesterase.
Biochemical and Physiological Effects:
N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea has a wide range of biochemical and physiological effects, including the inhibition of TRPV1-mediated pain responses, anti-inflammatory activity, and anticancer properties. N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea has also been reported to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of mood disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea is its selectivity for the TRPV1 ion channel, which allows for the investigation of pain sensation and related biological processes. N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea is also relatively easy to synthesize and purify, making it a cost-effective tool for scientific research. However, one of the limitations of N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea is its potential toxicity, which must be carefully considered when using the compound in lab experiments.

Future Directions

There are several future directions for research on N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea, including the development of new derivatives with improved selectivity and efficacy. N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea could also be used as a tool for investigating the role of TRPV1 in various biological processes, including pain sensation, inflammation, and cancer. Additionally, the potential anxiolytic and antidepressant effects of N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea could be further explored for the development of new treatments for mood disorders. Overall, N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea has a wide range of potential applications in scientific research, and further investigation of the compound could lead to the development of new drugs and therapies.

Synthesis Methods

N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea can be synthesized using a variety of methods, including the reaction of 4-fluorobenzyl isothiocyanate with 3-methylphenylamine in the presence of a base. The reaction typically takes place in an organic solvent such as dichloromethane, and the product is purified using column chromatography. Other methods for synthesizing N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea have been reported in the literature, including the use of different starting materials and reaction conditions.

Scientific Research Applications

N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea has been widely used in scientific research as a tool for investigating various biological processes. One of the major applications of N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea is as a selective inhibitor of the TRPV1 ion channel. TRPV1 is a non-selective cation channel that plays a key role in pain sensation, and N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea has been shown to effectively block TRPV1-mediated pain responses in animal models. N-(4-fluorobenzyl)-N'-(3-methylphenyl)thiourea has also been reported to have anti-inflammatory and anticancer properties, making it a promising candidate for the development of new drugs.